Cas no 872723-54-1 (2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 872723-54-1
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5511198
• Update Time: 2025-06-08

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C17H15N3O3S/c1-22-13-5-2-4-12(10-13)18-16(21)11-24-17-8-7-14(19-20-17)15-6-3-9-23-15/h2-10H,11H2,1H3,(H,18,21)
• InChI Key： GJKVKWLEGJQIDU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NN=C(C2=CC=CO2)C=C1

Additional information on 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 872723-54-1)

The compound 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 872723-54-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular framework combines a pyridazine core with a furan moiety and an acetamide linkage, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for heterocyclic compounds like 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide has surged due to their relevance in drug discovery. The pyridazine ring, a key component of this molecule, is known for its electron-deficient nature, which facilitates interactions with enzymes and receptors. This property aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

The furan group in this compound adds another layer of functionality. Furan derivatives are widely explored for their antimicrobial and anti-inflammatory properties, making them a hotspot in natural product-inspired drug design. Coupled with the methoxyphenyl acetamide moiety, this molecule exhibits a balanced lipophilicity, which is crucial for optimizing drug bioavailability and blood-brain barrier penetration—a topic frequently searched by pharmacologists and medicinal chemists.

From a synthetic chemistry perspective, CAS No. 872723-54-1 represents a fascinating case study in multicomponent reactions and green chemistry. The integration of sustainable synthesis methods, such as catalyst-free reactions or microwave-assisted synthesis, could enhance its production efficiency. These approaches resonate with the growing emphasis on environmentally friendly manufacturing in the chemical industry, a subject often queried in academic and industrial forums.

Beyond pharmaceuticals, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide has potential applications in agrochemicals. Its structural features suggest possible utility as a plant growth regulator or pesticide intermediate, addressing the global need for sustainable crop protection solutions. This aligns with searches related to food security and climate-resilient agriculture, highlighting its interdisciplinary relevance.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise quality control. Such methodologies are critical for compliance with Good Manufacturing Practices (GMP), a frequently searched topic among quality assurance professionals. Additionally, computational studies, including molecular docking and QSAR modeling, can predict its binding affinities and optimize its structure-activity relationships (SAR).

In conclusion, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 872723-54-1) exemplifies the convergence of medicinal chemistry, green synthesis, and agrochemical innovation. Its multifaceted applications and alignment with contemporary research trends make it a compound of enduring scientific and industrial interest.